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Abstract

TTK21 is a novel small-molecule activator of the CREB-binding protein (CBP) and p300
histone acetyltransferases (HATS), key epigenetic regulators involved in neuronal function,
plasticity, and memory. Due to its inability to independently cross the blood-brain barrier, TTK21
is conjugated with a glucose-derived carbon nanosphere (CSP), forming CSP-TTK21, which
enables efficient delivery to the brain.[1][2][3] This technical guide provides an in-depth
overview of the function of TTK21 in the central nervous system, summarizing key quantitative
data, detailing experimental protocols, and visualizing its mechanism of action and
experimental applications. CSP-TTK21 has demonstrated significant therapeutic potential in
preclinical models of neurodegenerative diseases and spinal cord injury by promoting histone
acetylation, enhancing gene expression related to synaptic health and neuronal regeneration,
and improving cognitive and motor functions.[1][4]

Core Mechanism of Action

TTK21 functions as a specific activator of the CBP/p300 family of histone acetyltransferases.[5]
These enzymes play a crucial role in chromatin remodeling by adding acetyl groups to histone
proteins, which generally leads to a more open chromatin structure and facilitates gene
transcription.[6] In the brain, CBP/p300 are pivotal for processes such as neurogenesis,
synaptic plasticity, and memory formation.[6][7] The activation of CBP/p300 by TTK21
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enhances the acetylation of histones, particularly H3 and H4, thereby promoting the
transcription of genes associated with neuronal health and regeneration.[1][4]

Signaling Pathway and Molecular Interactions

The primary molecular action of TTK21 is the direct activation of CBP and p300 enzymatic
activity. This leads to increased acetylation of histone tails, a key epigenetic modification for
transcriptional activation. The downstream effects include the upregulation of genes involved in
synaptic plasticity, neurogenesis, and axonal growth. In pathological conditions, such as
Alzheimer's disease, CSP-TTK21 has been shown to restore the expression of plasticity-
related proteins and upregulate genes in the Wnt signaling pathway, while downregulating

inflammatory genes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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